molecular formula C7H11NO7 B1222078 2-Deoxy-2-formamidogalacturonic acid CAS No. 93772-80-6

2-Deoxy-2-formamidogalacturonic acid

Cat. No.: B1222078
CAS No.: 93772-80-6
M. Wt: 221.16 g/mol
InChI Key: XEXMEXGZSDWTOB-KCDKBNATSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Deoxy-2-formamidogalacturonic acid is a derivative of galacturonic acid, where the hydroxyl group at the C2 position is replaced by a formamido (-NHCHO) moiety. This structural modification distinguishes it from natural galacturonic acid, altering its physicochemical properties and biological interactions. The formamido group may influence hydrogen bonding, solubility, and enzymatic recognition compared to acetyl or fluoro substituents.

Properties

CAS No.

93772-80-6

Molecular Formula

C7H11NO7

Molecular Weight

221.16 g/mol

IUPAC Name

(2S,3R,4R,5R)-5-formamido-2,3,4-trihydroxy-6-oxohexanoic acid

InChI

InChI=1S/C7H11NO7/c9-1-3(8-2-10)4(11)5(12)6(13)7(14)15/h1-6,11-13H,(H,8,10)(H,14,15)/t3-,4+,5+,6-/m0/s1

InChI Key

XEXMEXGZSDWTOB-KCDKBNATSA-N

SMILES

C(=O)C(C(C(C(C(=O)O)O)O)O)NC=O

Isomeric SMILES

C(=O)[C@@H]([C@H]([C@H]([C@@H](C(=O)O)O)O)O)NC=O

Canonical SMILES

C(=O)C(C(C(C(C(=O)O)O)O)O)NC=O

Synonyms

2-deoxy-2-formamido-D-galacturonic acid
2-deoxy-2-formamidogalacturonic acid
2-DFAGA

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-deoxy-2-formamidogalacturonic acid and related compounds:

Compound Name CAS Number Molecular Formula Substituent at C2 Key Applications/Findings
2-Deoxy-2-formamidogalacturonic Acid* N/A C₈H₁₃NO₇ (inferred) Formamido (-NHCHO) Hypothesized roles in glycoconjugate synthesis; potential substrate for glycosidases.
2-Acetamido-2-deoxy-D-galacturonic Acid 132152-77-3 C₁₆H₂₂N₂O₁₀ Acetamido (-NHCOCH₃) Used in studies of bacterial polysaccharide metabolism and enzyme inhibition .
2-Deoxy-2-fluoro-D-glucose N/A C₆H₁₁FO₅ Fluoro (-F) Key metabolite in imaging (e.g., FDG-PET); identified via MS/MS and NMR .
2-Acetamido-2-deoxy-D-glucono-1,5-lactone 29847-23-2 C₈H₁₄N₄O₅ Acetamido (-NHCOCH₃) Intermediate in carbohydrate synthesis; lactone form impacts reactivity .
2-Acetamido-2,4-dideoxy-β-D-xylo-hexopyranosyl N/A C₈H₁₄N₂O₈ (estimated) Acetamido (-NHCOCH₃) Synthesized as disaccharide analogs for probing glycosidase specificity .

Structural and Functional Analysis

Substituent Effects

  • The formyl group may participate in hydrogen bonding distinct from acetyl, influencing interactions with enzymes like glycosyltransferases .
  • Fluoro Group : Introduces electronegativity, altering metabolic stability. 2-Deoxy-2-fluoro-D-glucose is resistant to glycolysis, making it a tracer in metabolic imaging .
  • Acetamido Group : Bulkier substituent; found in bacterial cell wall components (e.g., peptidoglycan). Compounds like 2-acetamido-2-deoxy-D-galacturonic acid are used to study hydrolase specificity .

Research Findings and Gaps

  • MS/MS and NMR : Fluorinated sugars like 2-deoxy-2-fluoro-D-glucose are characterized via fragmentation patterns (e.g., neutral loss of C₄H₉O₄¹⁹F) and isotopic mass analysis . Similar methods could apply to formamido derivatives.
  • Data Limitations : Direct studies on 2-deoxy-2-formamidogalacturonic acid are absent in the provided evidence. Further synthesis and characterization are needed to confirm its properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.